Cas no 916486-11-8 (5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid)
916486-11-8 structure
Product Name:5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
CAS No:916486-11-8
MF:C11H12BNO4
MW:233.028283119202
CID:2114730
PubChem ID:59800131
Update Time:2025-04-21
5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid
- 2-borono-5-ethoxycarbonylindole
- XYIJCCHUXSHRDJ-UHFFFAOYSA-N
- 916486-11-8
- SCHEMBL3359679
- DA-38399
-
- Inchi: 1S/C11H12BNO4/c1-2-17-11(14)7-3-4-9-8(5-7)6-10(13-9)12(15)16/h3-6,13,15-16H,2H2,1H3
- InChI Key: XYIJCCHUXSHRDJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC2=C(C=1)C=C(B(O)O)N2)=O
Computed Properties
- Exact Mass: 233.0859380Da
- Monoisotopic Mass: 233.0859380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6Ų
5-(ethoxycarbonyl)-1H-indol-2-ylboronic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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